Cas no 55864-55-6 (2-Thiopheneacetic acid,potassium salt (1:1))

• Product Name: 2-Thiopheneacetic acid,potassium salt (1:1)
• CAS No: 55864-55-6
• MF: C₆H₅KO₂S
• MW: 180.266001462936
• CID: 376312
• PubChem ID: 23696799
• Update Time: 2025-04-19

2-Thiopheneacetic acid,potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid,potassium salt (1:1)
• potassium 2-thienylacetate
• potassium,2-thiophen-2-ylacetate
• potassium thiophen-2-ylacetate
• 55864-55-6
• W0TSS2FYC0
• DTXSID80204463
• 2-THIOPHENEACETIC ACID, POTASSIUM SALT (1:1)
• potassium thiol-acetate
• SCHEMBL9341250
• NS00086595
• UNII-W0TSS2FYC0
• EINECS 259-870-7
• 2-THIOPHENEACETIC ACID, POTASSIUM SALT
• VYQLXFDWYFQLHL-UHFFFAOYSA-M

• Inchi： 1S/C6H6O2S.K/c7-6(8)4-5-2-1-3-9-5;/h1-3H,4H2,(H,7,8);/q;+1/p-1
• InChI Key： VYQLXFDWYFQLHL-UHFFFAOYSA-M
• SMILES： [K+].S1C=CC=C1CC(=O)[O-]

Computed Properties

• Exact Mass: 179.96475
• Monoisotopic Mass: 179.964732
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.4

Experimental Properties

• Boiling Point: 269.2°Cat760mmHg
• Flash Point: 116.6°C
• PSA: 40.13